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dodecylbenzenesulfonate

Cat. No.: B1143348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ammonium dodecylbenzenesulfonate, a prominent member of the linear alkylbenzene

sulfonate (LAS) family of anionic surfactants, is a versatile compound utilized in a range of

industrial and research applications. A thorough understanding of its safety profile and proper

handling procedures is paramount for ensuring personnel safety and environmental protection.

This technical guide provides a comprehensive overview of the safety and handling of

ammonium dodecylbenzenesulfonate, incorporating toxicological data, detailed experimental

protocols, and visual representations of key biological interactions.

Toxicological Profile
The toxicological data for ammonium dodecylbenzenesulfonate and its close surrogate, sodium

dodecylbenzenesulfonate, are summarized below. It is important to note that while data for the

sodium salt is often used for hazard assessment, slight differences in properties may exist.

Acute Toxicity
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Endpoint Species Route Value Reference

Oral LD50 Rat Oral

502 mg/kg

(calculated for

LAS mixtures

C10-C14)

[1]

Rat Oral

438 mg/kg

(Sodium

dodecylbenzene

sulfonate)

[2][3][4]

Rat Oral

1080-1980

mg/kg (Sodium

dodecylbenzene

sulfonate)

[5]

Dermal LD50 Rat Dermal

>2000 mg/kg

(dodecylbenzene

sulfonic acid)

[6]

Inhalation LC50 Rat Inhalation

0.26 - 31 mg/L

(4h, aerosol,

Sodium

dodecylbenzene

sulfonate)

Rat Inhalation

310 mg/m³ (4h,

Sodium

dodecylbenzene

sulfonate)

[3][7]

Irritation Potential
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Endpoint Species Results Reference

Skin Irritation Rabbit

Category 2: Causes

skin irritation. A 1%

aqueous solution of

LAS applied for 24

hours induced

moderate irritation.

[1]

Eye Irritation Rabbit

Category 2A: Causes

serious eye irritation.

A 5% solution

produced severe

congestion and

edema.

[1]

Experimental Protocols
The following sections detail the methodologies for key toxicological assessments, based on

internationally recognized OECD guidelines.

Acute Dermal Irritation/Corrosion (OECD 404)
The potential for ammonium dodecylbenzenesulfonate to cause skin irritation is typically

assessed using the OECD 404 guideline.[8][9][10][11][12]

Principle: A single dose of the test substance is applied to a small area of the skin of an

experimental animal, usually an albino rabbit.[8] The untreated skin of the animal serves as a

control. The degree of irritation is evaluated at specific intervals.[12]

Procedure:

Animal Selection: Healthy, young adult albino rabbits are used.[8]

Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal area of

the trunk.[11]
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Application: A dose of 0.5 g of the solid substance (moistened with a small amount of water)

is applied to a small area of the skin (approximately 6 cm²) and covered with a gauze patch

and non-irritating tape.[8][11]

Exposure: The exposure period is 4 hours.[8]

Observation: After the exposure period, the patch is removed, and the skin is examined for

signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after removal.

[11] If effects persist, observations can be extended up to 14 days to assess reversibility.[9]

[12]

Scoring: The severity of the skin reactions is graded numerically to determine the irritation

potential.

Acute Eye Irritation/Corrosion (OECD 405)
The potential for serious eye damage is evaluated according to the OECD 405 guideline.[13]

[14][15][16][17]

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of an

experimental animal, typically an albino rabbit. The other eye remains untreated and serves as

a control.[13][14][17]

Procedure:

Animal Selection: Healthy, young adult albino rabbits with no pre-existing eye irritation or

defects are used.[15][17]

Application: A dose of 0.1 g of the solid substance is instilled into the conjunctival sac of one

eye after gently pulling the lower eyelid away from the eyeball.[16] The eyelids are then held

together for approximately one second.[16][17]

Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival

redness and swelling at 1, 24, 48, and 72 hours after application.[14]

Scoring: The severity of the ocular lesions is scored using a standardized system to classify

the irritancy of the substance.
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Fish, Acute Toxicity Test (OECD 203)
The acute toxicity of ammonium dodecylbenzenesulfonate to fish is determined using the

OECD 203 guideline.[18][19][20][21]

Principle: Fish are exposed to the test substance in a static or semi-static system for 96 hours.

The mortality is recorded at specified intervals to determine the concentration that is lethal to

50% of the test fish (LC50).[18][19][21]

Procedure:

Test Species: A standard fish species, such as the Zebra-fish (Danio rerio) or Rainbow trout

(Oncorhynchus mykiss), is used.[20][21]

Test Concentrations: At least five concentrations of the test substance, arranged in a

geometric series, are used.[19][20] A control group is also maintained.

Exposure: At least seven fish are used for each test concentration and the control.[19] The

fish are exposed for a period of 96 hours.[18][19][20][21]

Observations: Mortalities are recorded at 24, 48, 72, and 96 hours.[18][19][20]

Data Analysis: The LC50 value and its confidence limits are calculated at the end of the 96-

hour exposure period.

Mechanism of Skin Irritation
The primary mechanism of skin irritation by surfactants like ammonium

dodecylbenzenesulfonate involves the disruption of the stratum corneum, the outermost layer

of the skin. This process is initiated by the interaction of surfactant molecules with both the

lipids and proteins of the stratum corneum.
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Mechanism of surfactant-induced skin irritation.

Safe Handling and Storage
Adherence to proper handling and storage procedures is crucial to minimize exposure and

ensure safety.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE. The

following are general recommendations:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[22]

Skin Protection: Wear impervious clothing and chemical-resistant gloves.[22]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge.[22]

Handling Procedures
Handle in a well-ventilated area.

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.
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Use non-sparking tools.

Wash hands thoroughly after handling.[22]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures
In the event of exposure, the following first aid measures should be taken immediately:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash off with soap and plenty of

water. Seek medical attention if irritation persists.[2][7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical

attention.[7][22]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately.[7]

Accidental Release Measures
In the event of a spill or release, the following procedures should be followed:

Evacuate Personnel: Keep unnecessary personnel away from the spill area.

Ensure Ventilation: Provide adequate ventilation.

Contain Spill: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.
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Clean-up: For solid spills, sweep up and shovel into suitable containers for disposal. Avoid

creating dust. For liquid spills, absorb with an inert material and place in a suitable container

for disposal.

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national regulations.

Waste material should be disposed of at an approved waste disposal plant.

Environmental Fate
Ammonium dodecylbenzenesulfonate is a linear alkylbenzene sulfonate, a class of surfactants

that are known to be readily biodegradable.[23] They are not expected to persist in the

environment.[24] While they can be toxic to aquatic organisms, their rapid degradation

mitigates long-term environmental risk.[23]

Aquatic Toxicity
Endpoint Species Value Reference

LC50 (96h) Fish (Salmo gairdneri)

3.20 - 5.60 mg/L

(Sodium

dodecylbenzenesulfon

ate)

[25]

LC50 (4d)
Various aquatic

species

1.5 to >3.0 mg/L (C12

LAS)
[26][27]

EC20 (32d)
Fathead minnow

(survival)
~1.0 mg/L (C12 LAS) [26]

This guide provides a foundational understanding of the safety and handling of ammonium

dodecylbenzenesulfonate. It is essential for all personnel handling this chemical to be

thoroughly familiar with the information presented here and in the specific Safety Data Sheet

(SDS) provided by the supplier. Always prioritize a culture of safety through proper training, risk

assessment, and adherence to established protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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